
Compound of Interest

Compound Name: 4,4'-Azoxydiphenetole

CAS No.: 4792-83-0

Cat. No.: B1266243

For Researchers, Scientists, and Drug Development Professionals

Introduction
4,4'-Azoxydiphenetole, also known as p,p'-diethoxyazoxybenzene, is an organic compound that holds a significant place in the history of liquid cryst

The molecular structure of 4,4'-Azoxydiphenetole, characterized by a central azoxy (-N=N(O)-) functional group linking two para-substituted pheneto

graph MolStructure {

  layout=neato;

  node [shape=plaintext];

  edge [color="#202124"];

// Atom nodes

C1 [label="C"];

C2 [label="C"];

C3 [label="C"];

C4 [label="C"];

C5 [label="C"];

C6 [label="C"];

O1 [label="O"];

C7 [label="CH₂"];

C8 [label="CH₃"];

N1 [label="N"];

N2 [label="N"];

O_azoxy [label="O"];

C9 [label="C"];

C10 [label="C"];

C11 [label="C"];

C12 [label="C"];

C13 [label="C"];
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C14 [label="C"];

O2 [label="O"];

C15 [label="CH₂"];

C16 [label="CH₃"];

// Benzene Ring 1

C1 -- C2 [len=1.5];

C2 -- C3 [len=1.5];

C3 -- C4 [len=1.5];

C4 -- C5 [len=1.5];

C5 -- C6 [len=1.5];

C6 -- C1 [len=1.5];

// Ethoxy Group 1

C4 -- O1 [len=1.5];

O1 -- C7 [len=1.5];

C7 -- C8 [len=1.5];

// Azoxy Group

C1 -- N1 [len=1.5];

N1 -- N2 [style=dashed, label=" O⁻", fontcolor="#EA4335", len=1.5];

N1 -- O_azoxy [style=solid, label="+", fontcolor="#4285F4", len=1.0];

// Benzene Ring 2

N2 -- C9 [len=1.5];

C9 -- C10 [len=1.5];

C10 -- C11 [len=1.5];

C11 -- C12 [len=1.5];

C12 -- C13 [len=1.5];

C13 -- C14 [len=1.5];

C14 -- C9 [len=1.5];

// Ethoxy Group 2

C12 -- O2 [len=1.5];

O2 -- C15 [len=1.5];

C15 -- C16 [len=1.5];

// Positioning

// Benzene Ring 1

C1 [pos="0,0!"];
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C2 [pos="1.3,-0.75!"];

C3 [pos="1.3,-2.25!"];

C4 [pos="0,-3!"];

C5 [pos="-1.3,-2.25!"];

C6 [pos="-1.3,-0.75!"];

// Ethoxy Group 1

O1 [pos="0,-4.5!"];

C7 [pos="1,-5.5!"];

C8 [pos="0.5,-6.8!"];

// Azoxy Group

N1 [pos="-0.5,1.5!"];

N2 [pos="1,2.5!"];

O_azoxy [pos="-1.8,2.0!"];

// Benzene Ring 2

C9 [pos="2.5,2.5!"];

C10 [pos="3.8,1.75!"];

C11 [pos="5.1,2.5!"];

C12 [pos="5.1,4!"];

C13 [pos="3.8,4.75!"];

C14 [pos="2.5,4!"];

// Ethoxy Group 2

O2 [pos="6.4,4.75!"];

C15 [pos="7.4,4.0!"];

C16 [pos="8.4,4.75!"];

}

Physicochemical Properties

4,4'-Azoxydiphenetole is a yellow crystalline solid at room temperature. Its key physical and chemical propert
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Property

Chemical Formula

Molecular Weight

Appearance

Melting Point

Nematic-Isotropic Transition

Boiling Point

Density

CAS Number

Characterization

The synthesized 4,4'-Azoxydiphenetole can be characterized using a variety of analytical techniques to confirm

Spectroscopic Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecu

Infrared (IR) Spectroscopy: Used to identify the characteristic functional groups, such as the C-O-C stret

Mass Spectrometry (MS): Determines the molecular weight of the compound and provides information about its
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Thermal Analysis:

Differential Scanning Calorimetry (DSC): A crucial technique for characterizing liquid crystals.[4][5][6] 

Polarizing Optical Microscopy (POM): Allows for the direct observation of the liquid crystalline textures.

Conclusion

4,4'-Azoxydiphenetole remains a compound of significant historical and scientific interest. Its discovery was 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. The smectic ZA phase: Antiferroelectric smectic order as a prelude to the ferroelectric nematic - PMC [pmc.ncbi.nlm.nih.gov]

2. youtube.com [youtube.com]

3. paspk.org [paspk.org]

4. Table 1 from Study of azoxy-based liquid crystals ( p-Azoxyanisole, p-Azoxyphenetole, Ethyl-p-Azoxybenzoate, ethyl-p-Azoxycinnamate and n-o

5. US4479015A - Process for the manufacture of nitrophenetoles - Google Patents [patents.google.com]

6. researchgate.net [researchgate.net]

7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 4,4'-Azoxydiphenetole: Discovery, Synthesis, and Characterization]. BenchChe

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://digitalcommons.longwood.edu/cgi/viewcontent.cgi?article=1055&context=chem_fac_pubs
https://www.benchchem.com/product/b1266243?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC9974471/
https://www.youtube.com/watch?v=O1CMX35_Bv0
https://www.paspk.org/wp-content/uploads/2022/09/ES-615.pdf
https://www.semanticscholar.org/paper/Study-of-azoxy-based-liquid-crystals-(-and-based-on-Khan-Tewari/4825fc08bab3f649de110410a1dc1967da9b2b9f/figure/0
https://patents.google.com/patent/US4479015A/en
https://www.researchgate.net/figure/The-DSC-thermograms-of-the-fully-annealed-systems-A-Pure-p-azoxyanisole-PAA-B-PAA_fig33_231070148
https://www.scholarsresearchlibrary.com/abstract/study-of-azoxybased-liquid-crystals-pazoxyanisole-pazoxyphenetoleethylpazoxybenzoate-ethylpazoxycinnamate-and-noctylp-az-6108.html
https://www.benchchem.com/product/b1266243/docs#an-in-depth-technical-guide-to-4-4-azoxydiphenetole-discovery-synthesis-and-characterization
https://www.benchchem.com/product/b1266243?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266243?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

